Cas no 2845127-11-7 (2-(4-(Trifluoromethoxy)phenoxy)thiazole-5-carboxylic acid)

• Product Name: 2-(4-(Trifluoromethoxy)phenoxy)thiazole-5-carboxylic acid
• CAS No: 2845127-11-7
• MF: C₁₁H₆F₃NO₄S
• MW: 305.229852199554
• CID: 5520068
• PubChem ID: 164890691
• Update Time: 2026-03-10

2-(4-(Trifluoromethoxy)phenoxy)thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Trifluoromethoxy)phenoxy)thiazole-5-carboxylic acid
• 2845127-11-7
• F74409
• MFCD34706134
• 2-[4-(trifluoromethoxy)phenoxy]-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C11H6F3NO4S/c12-11(13,14)19-7-3-1-6(2-4-7)18-10-15-5-8(20-10)9(16)17/h1-5H,(H,16,17)
• InChI Key： DHMDYCFZADGMLZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1OC1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 304.99696333g/mol
• Monoisotopic Mass: 304.99696333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 96.9Ų

Additional information on 2-(4-(Trifluoromethoxy)phenoxy)thiazole-5-carboxylic acid

Recent Advances in the Study of 2-(4-(Trifluoromethoxy)phenoxy)thiazole-5-carboxylic acid (CAS: 2845127-11-7)

2-(4-(Trifluoromethoxy)phenoxy)thiazole-5-carboxylic acid (CAS: 2845127-11-7) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in various disease models. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a promising candidate for drug development.

The compound's structure features a thiazole ring conjugated with a trifluoromethoxyphenoxy group, which imparts distinct electronic and steric properties. These characteristics have been hypothesized to enhance its binding affinity to specific biological targets, particularly in the context of inflammatory and metabolic disorders. Recent in vitro and in vivo studies have demonstrated its ability to modulate key signaling pathways, such as the NF-κB and AMPK pathways, suggesting its potential as an anti-inflammatory or metabolic regulator.

One of the most notable advancements in the study of 2-(4-(Trifluoromethoxy)phenoxy)thiazole-5-carboxylic acid is the development of more efficient synthetic routes. A 2023 study published in the Journal of Medicinal Chemistry reported a high-yield, scalable synthesis method that reduces the number of steps and improves overall purity. This breakthrough is expected to facilitate further preclinical and clinical investigations by ensuring a reliable supply of the compound for research purposes.

In addition to its synthetic optimization, recent pharmacological evaluations have revealed promising results. For instance, a study conducted by researchers at the University of Cambridge demonstrated that the compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value significantly lower than that of traditional NSAIDs. This finding positions the compound as a potential candidate for the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and osteoarthritis.

Furthermore, preliminary toxicology studies have indicated a favorable safety profile for 2-(4-(Trifluoromethoxy)phenoxy)thiazole-5-carboxylic acid. Acute and subchronic toxicity tests in rodent models revealed no significant adverse effects at therapeutic doses, suggesting that the compound may have a wide therapeutic window. However, further long-term studies are required to fully assess its safety and potential side effects.

In conclusion, 2-(4-(Trifluoromethoxy)phenoxy)thiazole-5-carboxylic acid (CAS: 2845127-11-7) represents a promising avenue for drug discovery, with recent research underscoring its therapeutic potential and synthetic feasibility. Future studies should focus on elucidating its precise molecular targets, optimizing its pharmacokinetic properties, and advancing it through preclinical and clinical trials. The compound's unique structural features and biological activities make it a compelling subject for ongoing and future research in the chemical biology and pharmaceutical fields.